Cas no 2643-78-9 (L-Phenylalanine, b-methyl-)

L-Phenylalanine, b-methyl- structure
L-Phenylalanine, b-methyl- structure
Product Name:L-Phenylalanine, b-methyl-
CAS No:2643-78-9
MF:C10H13NO2
MW:179.215722799301
CID:239931
PubChem ID:12743547
Update Time:2025-04-19

L-Phenylalanine, b-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, b-methyl-
    • (2S)-2-amino-3-phenylbutanoic acid
    • (S)-2-AMINO-3-PHENYL-BUTYRIC ACID
    • 3-Methyl-3-phenyl-L-alanin
    • 2643-78-9
    • beta-Methylphenylalanine
    • (S)-2-AMINO-3-PHENYL-BUTYRICACID
    • SCHEMBL383452
    • AKOS006284306
    • beta-Methyl-L-phenylalanine
    • DTXSID70508700
    • Phenylalanine, beta-methyl-
    • Inchi: 1S/C10H13NO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7?,9-/m0/s1
    • InChI Key: IRZQDMYEJPNDEN-NETXQHHPSA-N
    • SMILES: OC([C@H](C(C)C1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.90230
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